Cas no 1806877-45-1 (Ethyl 4-(difluoromethyl)-3-hydroxy-5-methoxypyridine-2-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-hydroxy-5-methoxypyridine-2-acetate
• CAS No: 1806877-45-1
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 4887820
• Update Time: 2025-10-28

Ethyl 4-(difluoromethyl)-3-hydroxy-5-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-hydroxy-5-methoxypyridine-2-acetate

• Inchi： 1S/C11H13F2NO4/c1-3-18-8(15)4-6-10(16)9(11(12)13)7(17-2)5-14-6/h5,11,16H,3-4H2,1-2H3
• InChI Key： IUBPETJVZVHBTJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CC(=O)OCC)C=1O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 1.3
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 4-(difluoromethyl)-3-hydroxy-5-methoxypyridine-2-acetate

Comprehensive Overview of Ethyl 4-(difluoromethyl)-3-hydroxy-5-methoxypyridine-2-acetate (CAS No. 1806877-45-1)

Ethyl 4-(difluoromethyl)-3-hydroxy-5-methoxypyridine-2-acetate (CAS No. 1806877-45-1) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its difluoromethyl and methoxy functional groups, has garnered attention for its unique chemical properties and potential in drug discovery. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The structural features of Ethyl 4-(difluoromethyl)-3-hydroxy-5-methoxypyridine-2-acetate make it a valuable intermediate in organic synthesis. Its hydroxy and acetate groups provide reactive sites for further modifications, enabling the creation of diverse derivatives. Recent studies highlight its utility in designing compounds with improved pharmacokinetic profiles, a topic of high interest in AI-driven drug discovery and computational chemistry. These advancements align with the growing demand for sustainable synthesis methods and green chemistry practices.

In the context of agrochemical innovation, Ethyl 4-(difluoromethyl)-3-hydroxy-5-methoxypyridine-2-acetate has shown promise as a precursor for crop protection agents. Its difluoromethyl moiety is particularly noteworthy, as fluorinated compounds often exhibit enhanced biological activity and stability. This aligns with current trends in precision agriculture, where researchers seek eco-friendly alternatives to traditional pesticides. The compound's potential in this field has sparked discussions in scientific forums and patent literature.

From a technical perspective, the synthesis of Ethyl 4-(difluoromethyl)-3-hydroxy-5-methoxypyridine-2-acetate involves multi-step reactions, including halogenation, esterification, and selective oxidation. Optimizing these processes is a key focus for chemists, especially in light of the rising popularity of flow chemistry and automated synthesis platforms. These technologies are revolutionizing the production of complex molecules like this one, reducing waste and improving yields—a critical consideration for industrial-scale applications.

The analytical characterization of Ethyl 4-(difluoromethyl)-3-hydroxy-5-methoxypyridine-2-acetate typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical intermediates. As the industry shifts toward data-driven quality control, the integration of machine learning in analytical workflows is becoming increasingly relevant for compounds like this.

Looking ahead, the future applications of Ethyl 4-(difluoromethyl)-3-hydroxy-5-methoxypyridine-2-acetate may expand into material science and electronic chemicals. Its aromatic system and functional group diversity make it a candidate for developing novel organic semiconductors or ligands for catalysis. This interdisciplinary potential reflects the broader convergence of chemical innovation across multiple technology sectors.

For researchers seeking detailed information about CAS 1806877-45-1, recent scientific publications and patent databases offer valuable insights into its synthesis protocols and application case studies. The compound's growing importance underscores the need for continued exploration of its structure-activity relationships and process optimization strategies—key themes in contemporary medicinal chemistry research.